Cas no 4800-58-2 (1-ethyl-2-iodoquinolinium iodide)

• Product Name: 1-ethyl-2-iodoquinolinium iodide
• CAS No: 4800-58-2
• MF: C₁₁H₁₁I₂N
• MW: 411.02068734169
• CID: 1532526
• PubChem ID: 78526
• Update Time: 2025-04-21

1-ethyl-2-iodoquinolinium iodide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-iodoquinolinium iodide
• Quinolinium, 1-ethyl-2-iodo-, iodide
• quinolinium, 1-ethyl-2-iodo-, iodide (1:1)
• 1-ethyl-2-iodoquinolin-1-ium,iodide
• 4800-58-2
• 1-ethyl-2-iodoquinolin-1-ium iodide
• LCZC1617
• DRPQHHKTARNMCX-UHFFFAOYSA-M
• 1-ethyl-2-iodoquinolin-1-ium;iodide
• DTXSID30884113
• SCHEMBL11493853

• Inchi： 1S/C11H11IN.HI/c1-2-13-10-6-4-3-5-9(10)7-8-11(13)12;/h3-8H,2H2,1H3;1H/q+1;/p-1
• InChI Key： DRPQHHKTARNMCX-UHFFFAOYSA-M
• SMILES： IC1=CC=C2C=CC=CC2=[N+]1CC.[I-]

Computed Properties

• Exact Mass: 399.8111
• Monoisotopic Mass: 410.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88